Cas no 344747-99-5 (3-bromo-1-benzothiophen-2-amine)

3-bromo-1-benzothiophen-2-amine structure
344747-99-5 structure
Product Name:3-bromo-1-benzothiophen-2-amine
CAS No:344747-99-5
MF:C8H6BrNS
MW:228.108939647675
CID:2106070
PubChem ID:9813338
Update Time:2025-04-21

3-bromo-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-bromobenzo[b]thiophen-2-amine
    • 3-bromo-1-benzothiophen-2-amine
    • CS-0056220
    • SCHEMBL4284807
    • 344747-99-5
    • DB-339275
    • Inchi: 1S/C8H6BrNS/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4H,10H2
    • InChI Key: YOZXBGDQHSBQNS-UHFFFAOYSA-N
    • SMILES: BrC1=C(N)SC2C=CC=CC=21

Computed Properties

  • Exact Mass: 226.94043Da
  • Monoisotopic Mass: 226.94043Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.3Ų

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3-bromo-1-benzothiophen-2-amine Suppliers

Amadis Chemical Company Limited
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(CAS:344747-99-5)3-bromo-1-benzothiophen-2-amine
Order Number:A1085680
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:24
Price ($):3038.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:344747-99-5)3-bromo-1-benzothiophen-2-amine
A1085680
Purity:99%
Quantity:10g
Price ($):3038.0
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